Cas no 1548068-80-9 ([1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-cyclopropyl-2-methoxy- )

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-cyclopropyl-2-methoxy-
• CAS No: 1548068-80-9
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5251363
• Update Time: 2025-10-30

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-cyclopropyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-2-methoxy[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one (ACI)
• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-cyclopropyl-2-methoxy-

• Inchi： 1S/C9H10N4O2/c1-15-9-11-8-10-6(5-2-3-5)4-7(14)13(8)12-9/h4-5H,2-3H2,1H3,(H,10,11,12)
• InChI Key： LAQBHOIXBVYVFS-UHFFFAOYSA-N
• SMILES： O=C1N2C(NC(OC)=N2)=NC(C2CC2)=C1

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-cyclopropyl-2-methoxy-

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-cyclopropyl-2-methoxy

The compound [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 5-cyclopropyl-2-methoxy (CAS No: 1548068-80-9) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound belongs to the class of triazolopyrimidines, which are known for their unique structural properties and diverse applications in drug design and development.

Triazolopyrimidine derivatives have garnered considerable attention in recent years due to their ability to act as scaffolds for various bioactive molecules. The cyclopropyl and methoxy substituents in this compound contribute to its unique chemical properties, including enhanced stability and improved solubility profiles. These attributes make it an ideal candidate for exploring its role in medicinal chemistry.

Recent studies have highlighted the potential of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one derivatives as inhibitors of key enzymes involved in cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against protein kinase targets, which are implicated in various pathological conditions such as cancer and inflammatory diseases.

The synthesis of 5-cyclopropyl-2-methoxy-[1,2,4]triazolo[1,5-a]pyrimidin-7(1H)-one involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. The incorporation of the cyclopropyl group is particularly challenging due to its strained ring structure; however, modern methodologies have enabled efficient construction of this moiety.

In terms of applications, this compound has shown promise in the development of novel anti-cancer agents. Its ability to modulate specific cellular pathways makes it a valuable tool for researchers exploring targeted therapies. Additionally, its structural versatility allows for further functionalization to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

From a materials science perspective, the triazolopyrimidine core of this compound has been investigated for its potential use in constructing advanced materials with tailored electronic properties. Researchers have explored its role in designing new classes of semiconductors and optoelectronic devices.

Moreover, computational studies using molecular docking techniques have revealed that [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one derivatives exhibit favorable binding affinities toward several therapeutic targets. These findings underscore their potential as lead compounds in drug discovery programs.

In conclusion, [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one derivatives, particularly the 5-cyclopropyl-2-methoxy variant (CAS No: 1548068-80-9), represent a promising class of molecules with diverse applications across multiple scientific disciplines. Continued research into their chemical properties and biological activities is expected to unlock new opportunities for their utilization in both therapeutic and material-based innovations.